Cas no 1369904-49-3 (2-chloro-6-(cyclopropylmethoxy)aniline)
2-chloro-6-(cyclopropylmethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-6-(cyclopropylmethoxy)aniline
- EN300-1295562
- 1369904-49-3
-
- Inchi: 1S/C10H12ClNO/c11-8-2-1-3-9(10(8)12)13-6-7-4-5-7/h1-3,7H,4-6,12H2
- InChI Key: CVBJSMPDRKIDAC-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1N)OCC1CC1
Computed Properties
- Exact Mass: 197.0607417g/mol
- Monoisotopic Mass: 197.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.2Ų
2-chloro-6-(cyclopropylmethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295562-0.05g |
2-chloro-6-(cyclopropylmethoxy)aniline |
1369904-49-3 | 0.05g |
$624.0 | 2023-06-06 | ||
| Enamine | EN300-1295562-0.1g |
2-chloro-6-(cyclopropylmethoxy)aniline |
1369904-49-3 | 0.1g |
$653.0 | 2023-06-06 | ||
| Enamine | EN300-1295562-0.25g |
2-chloro-6-(cyclopropylmethoxy)aniline |
1369904-49-3 | 0.25g |
$683.0 | 2023-06-06 | ||
| Enamine | EN300-1295562-0.5g |
2-chloro-6-(cyclopropylmethoxy)aniline |
1369904-49-3 | 0.5g |
$713.0 | 2023-06-06 | ||
| Enamine | EN300-1295562-1.0g |
2-chloro-6-(cyclopropylmethoxy)aniline |
1369904-49-3 | 1g |
$743.0 | 2023-06-06 | ||
| Enamine | EN300-1295562-2.5g |
2-chloro-6-(cyclopropylmethoxy)aniline |
1369904-49-3 | 2.5g |
$1454.0 | 2023-06-06 | ||
| Enamine | EN300-1295562-5.0g |
2-chloro-6-(cyclopropylmethoxy)aniline |
1369904-49-3 | 5g |
$2152.0 | 2023-06-06 | ||
| Enamine | EN300-1295562-10.0g |
2-chloro-6-(cyclopropylmethoxy)aniline |
1369904-49-3 | 10g |
$3191.0 | 2023-06-06 | ||
| Enamine | EN300-1295562-50mg |
2-chloro-6-(cyclopropylmethoxy)aniline |
1369904-49-3 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1295562-100mg |
2-chloro-6-(cyclopropylmethoxy)aniline |
1369904-49-3 | 100mg |
$678.0 | 2023-09-30 |
2-chloro-6-(cyclopropylmethoxy)aniline Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-chloro-6-(cyclopropylmethoxy)aniline
Recent Advances in the Study of 2-Chloro-6-(cyclopropylmethoxy)aniline (CAS: 1369904-49-3) in Chemical Biology and Pharmaceutical Research
The compound 2-chloro-6-(cyclopropylmethoxy)aniline (CAS: 1369904-49-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aromatic amine derivative, characterized by its unique structural features, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the design of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.
One of the most notable applications of 2-chloro-6-(cyclopropylmethoxy)aniline is its use as a precursor in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have successfully utilized this compound to develop potent and selective kinase inhibitors, which have shown promising results in preclinical studies. The compound's structural flexibility allows for modifications that can enhance binding affinity and selectivity towards specific kinase targets.
In addition to its role in kinase inhibitor development, 2-chloro-6-(cyclopropylmethoxy)aniline has also been explored for its antimicrobial properties. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, making it a potential candidate for the development of new antimicrobial agents. The compound's mechanism of action appears to involve interference with microbial cell wall synthesis, although further research is needed to fully elucidate its molecular targets.
Another area of interest is the compound's potential application in the treatment of neurodegenerative diseases. Preliminary studies suggest that derivatives of 2-chloro-6-(cyclopropylmethoxy)aniline may exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings open up new avenues for the development of therapeutic strategies aimed at mitigating the progression of diseases such as Alzheimer's and Parkinson's.
Despite these promising developments, challenges remain in the optimization of 2-chloro-6-(cyclopropylmethoxy)aniline-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advances in computational chemistry and high-throughput screening techniques are expected to accelerate the identification of optimal derivatives with improved pharmacokinetic and pharmacodynamic profiles.
In conclusion, 2-chloro-6-(cyclopropylmethoxy)aniline (CAS: 1369904-49-3) represents a versatile and valuable scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover its full potential. As the field of chemical biology advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
1369904-49-3 (2-chloro-6-(cyclopropylmethoxy)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)